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Compound of Interest

Compound Name: Trewiasine

Cat. No.: B1259721

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Trewiasine, which is strongly indicated to be a trade name or misspelling for Trietazine, a
triazine-based herbicide. The following procedures are based on safety data for Trietazine and
general guidance for triazine herbicides. Always consult your institution's specific safety
protocols and local regulations.

Immediate Safety and Handling Precautions

Trietazine is categorized as harmful if swallowed and very toxic to aquatic life. In case of
accidental exposure, follow these first aid measures:

If Swallowed: Rinse mouth and call a POISON CENTER or doctor if you feel unwell.

If Inhaled: Move the person to fresh air and have them rest.

In Case of Skin Contact: Remove contaminated clothing immediately and rinse the skin with
water/shower.

In Case of Eye Contact: Rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.[1]

When handling Trietazine, wear appropriate personal protective equipment (PPE), including
protective gloves and safety spectacles.[2] Work in a well-ventilated area and avoid creating
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dust.[2] Do not eat, drink, or smoke when using this product.[2]

Quantitative Data Summary

Property Value Source
Chemical Name Trietazine PubChem
Molecular Formula CoH16CINs PubChem
Appearance Colorless crystals ICSC 0202
Oral LD50 (rat) 594-841 mg/kg PubChem

Very toxic to aquatic life. May
Aquatic Toxicity cause long-term adverse ICSC 0202

effects.

Store in a dry, well-ventilated
place in the original, tightly
Storage closed container. Keep ICSC 0202
separated from food and
feedstuffs.[2]

Detailed Disposal Protocol

The primary principle for the disposal of Trietazine is to prevent its release into the
environment, particularly into drains, surface water, or groundwater, due to its high aquatic
toxicity.[1][2]

Step 1: Containment of Spills
 In case of a spill, immediately evacuate the area.

o Wear appropriate PPE, including a particulate filter respirator adapted to the airborne
concentration of the substance.[1][2]

» Prevent the spilled substance from entering the environment.[1][2]
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e Sweep the spilled solid material into covered containers.[1][2] To prevent dusting, it may be
appropriate to moisten the material first.[1][2]

o Carefully collect any remaining residue.

» Store the contained waste in a sealed, properly labeled container for disposal.[1][2]
Step 2: Disposal of Unused Product and Contaminated Materials

e Do not dispose of Trietazine down the drain or in regular trash.

» All waste material, including unused product and contaminated items (e.g., gloves, wipes),
must be disposed of in accordance with national and local regulations.

» Leave the chemical in its original container if possible. Do not mix it with other waste.
e Uncleaned containers should be handled in the same manner as the product itself.

» Dispose of the contents and the container at an approved waste disposal plant. Contact your
institution's environmental health and safety (EHS) department or a licensed hazardous
waste disposal contractor for guidance and to arrange for pickup and disposal.

Disposal Workflow
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Trewiasine (Trietazine) Disposal Workflow
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Caption: Logical workflow for the safe disposal of Trewiasine (Trietazine).

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1259721?utm_src=pdf-body-img
https://www.benchchem.com/product/b1259721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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